Cas no 610757-93-2 (ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate
• CAS No: 610757-93-2
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 6048007
• PubChem ID: 1050245
• Update Time: 2025-10-28

ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate
• ethyl 2-(tert-butyl)-5-((furan-2-carbonyl)oxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-(1,1-dimethylethyl)-5-[(2-furanylcarbonyl)oxy]-, ethyl ester
• 610757-93-2
• AF-399/41500704
• F1190-0302
• AKOS002163749
• Oprea1_242069
• ethyl 2-tert-butyl-5-(2-furoyloxy)-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H20O6/c1-5-23-19(22)16-13-11-12(25-18(21)15-7-6-10-24-15)8-9-14(13)26-17(16)20(2,3)4/h6-11H,5H2,1-4H3
• InChI Key： DKEDXEDKYKWNCG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(C3=CC=CO3)=O)C=C2C(C(OCC)=O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 356.12598835g/mol
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate

Introduction to ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate (CAS No. 610757-93-2)

Ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate (CAS No. 610757-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate is C₁₉H₁₈O₅, and its molecular weight is approximately 346.34 g/mol. The compound features a benzofuran core, which is a heterocyclic aromatic ring system consisting of a benzene ring fused with a furan ring. The presence of the tert-butyl group and the furan-2-carbonyloxy substituent adds to the complexity and functional diversity of the molecule.

The synthesis of ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate typically involves multi-step reactions, including esterification, substitution, and coupling reactions. One common approach involves the reaction of 2-tert-butylbenzofuran with ethyl chloroformate to form the corresponding ester, followed by the introduction of the furan-2-carbonyloxy group through an esterification reaction with furan-2-carboxylic acid. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of biological activities, ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate has shown promising results in various in vitro and in vivo studies. Recent research has focused on its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate has also been investigated for its antioxidant activity. The presence of the furan ring and the tert-butyl group contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This makes it a potential candidate for use in neurodegenerative disorders where oxidative stress plays a significant role.

The pharmacokinetic properties of ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Additionally, toxicity studies have shown that this compound has low toxicity at therapeutic doses, further supporting its potential for clinical applications.

In conclusion, ethyl 2-tert-butyl-5-(furan-2-carbonyloxy)-1-benzofuran-3-carboxylate (CAS No. 610757-93-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in various medical conditions. As new findings emerge, this compound may play a significant role in advancing the field of medicinal chemistry and pharmaceutical science.